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Compound of Interest

Compound Name:
2-Chloro-7-methoxyquinoline-3-

carbonitrile

Cat. No.: B139535 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 2-Chloro-7-methoxyquinoline-3-carbonitrile, a quinoline derivative of

interest to researchers and professionals in drug development and chemical synthesis.

Chemical Structure and Identifiers
2-Chloro-7-methoxyquinoline-3-carbonitrile is a heterocyclic aromatic compound featuring a

quinoline core. The quinoline ring system is substituted with a chlorine atom at the 2-position, a

methoxy group at the 7-position, and a nitrile group at the 3-position.

The structural representation and key identifiers of the molecule are provided below.

Figure 1: Chemical Structure of 2-Chloro-7-methoxyquinoline-3-carbonitrile.

Table 1: Chemical Identifiers
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Identifier Value

Molecular Formula C11H7ClN2O[1]

CAS Number 128259-63-2[2][3]

SMILES COC1=CC2=NC(=C(C=C2C=C1)C#N)Cl[1]

InChI
InChI=1S/C11H7ClN2O/c1-15-9-3-2-7-4-8(6-

13)11(12)14-10(7)5-9/h2-5H,1H3[1]

InChIKey UTLRIOWIEJHVQJ-UHFFFAOYSA-N[1]

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and predicted spectroscopic

properties of 2-Chloro-7-methoxyquinoline-3-carbonitrile.

Table 2: Physicochemical Properties

Property Value Source

Monoisotopic Mass 218.02469 Da [1]

Molecular Weight 221.64 g/mol [4]

Melting Point 198-201 °C [3]

XlogP (predicted) 2.8 [1]

Physical Form Powder [3]

Table 3: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (Å²)

[M+H]+ 219.03197 144.2

[M+Na]+ 241.01391 157.7

[M-H]- 217.01741 147.0

[M+NH4]+ 236.05851 161.8

[M+K]+ 256.98785 151.2

Data sourced from

PubChemLite.[1]

Experimental Protocols
The synthesis of 2-Chloro-7-methoxyquinoline-3-carbonitrile can be achieved through a

multi-step process, generally starting from a substituted aniline. While a specific, detailed

protocol for this exact molecule is not readily available in the public domain, a general synthetic

route can be inferred from patent literature describing the preparation of similar 7-substituted-3-

quinolinecarbonitriles.[5]

A plausible synthetic workflow is outlined below.
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Step 1: Cyclization

Step 2: Halogenation

Step 3: Chlorination

Substituted Aniline
7-Methoxy-4-oxo-1,4-dihydro

quinoline-3-carbonitrile

Cyclizing Agent

4-Chloro-7-methoxyquinoline
-3-carbonitrile

Halogenating Reagent
(e.g., POCl3)

2-Chloro-7-methoxyquinoline
-3-carbonitrileChlorinating Agent

Quinoline Derivative
(e.g., 2-Chloro-7-methoxyquinoline-3-carbaldehyde)

Complex Formation / Reaction

Metal Ion (e.g., Fe³⁺, Hg²⁺)

Change in Spectroscopic Properties
(e.g., Fluorescence, Color)

Detection and Quantification of Metal Ion

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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